Cas no 207395-03-7 (Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)-)

Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)- structure
207395-03-7 structure
Product Name:Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)-
CAS No:207395-03-7
MF:C15H12Cl3NO2
MW:344.620281219482
CID:252877
PubChem ID:15678647
Update Time:2025-04-19

Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)-
    • 2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)acetamide
    • ACE005
    • N-chloroacethyl-2,6-dichloro-4'-methoxydiphenylamine
    • FT-0768836
    • DTXSID90576744
    • 207395-03-7
    • N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)chloroacetamide
    • WVMAUPMNGHOBPL-UHFFFAOYSA-N
    • SCHEMBL9525188
    • Inchi: 1S/C15H12Cl3NO2/c1-21-11-7-5-10(6-8-11)19(14(20)9-16)15-12(17)3-2-4-13(15)18/h2-8H,9H2,1H3
    • InChI Key: WVMAUPMNGHOBPL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1N(C(CCl)=O)C1C=CC(=CC=1)OC)Cl

Computed Properties

  • Exact Mass: 342.99300
  • Monoisotopic Mass: 342.993362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 4.90550

Acetamide,2-chloro-N-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)- Related Literature

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